N-(1-ethyl-1-methylprop-2-yn-1-yl)-4-fluorobenzamide
Overview
Description
N-(1-ethyl-1-methylprop-2-yn-1-yl)-4-fluorobenzamide is a chemical compound with the molecular formula C13H14FN. It is commonly referred to as EFNB and is used in scientific research for various purposes.
Mechanism of Action
EFNB is a potent modulator of the activity of certain receptors in the brain, including the nicotinic acetylcholine receptor and the GABA-A receptor. EFNB has been shown to enhance the activity of these receptors, leading to increased neurotransmitter release and enhanced synaptic transmission.
Biochemical and Physiological Effects
EFNB has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of synaptic transmission, and the modulation of ion channel activity. EFNB has also been shown to have anxiolytic and anti-convulsant effects in animal models, suggesting potential therapeutic applications.
Advantages and Limitations for Lab Experiments
EFNB has several advantages for lab experiments, including its potency and selectivity for certain receptors, its ability to modulate neurotransmitter release and synaptic transmission, and its potential therapeutic applications. However, EFNB also has some limitations, including its potential toxicity and the need for careful dosing and administration.
Future Directions
There are several future directions for research on EFNB, including the study of its potential therapeutic applications for neurological disorders, the development of more selective and potent analogs, and the investigation of its potential as a tool for studying the function of certain receptors in the brain.
Conclusion
In conclusion, N-(1-ethyl-1-methylprop-2-yn-1-yl)-4-fluorobenzamide is a chemical compound that has a range of scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. EFNB has the potential to be a valuable tool for studying the function of certain receptors in the brain and may have implications for the treatment of neurological disorders in the future.
Scientific Research Applications
EFNB is used in scientific research for various purposes, including the study of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. EFNB has been shown to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-fluoro-N-(3-methylpent-1-yn-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO/c1-4-13(3,5-2)15-12(16)10-6-8-11(14)9-7-10/h1,6-9H,5H2,2-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJFXWWSOEYYPBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C#C)NC(=O)C1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(3-methylpent-1-yn-3-yl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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